Cas no 121730-36-7 (hexatetracontanoic acid)

• Product Name: hexatetracontanoic acid
• CAS No: 121730-36-7
• MF: C₄₆H₉₂O₂
• MW: 677.221495628357
• CID: 1212907
• PubChem ID: 5282599
• Update Time: 2025-04-20

hexatetracontanoic acid Chemical and Physical Properties

Names and Identifiers

• hexatetracontanoic acid
• LMFA01010039
• SCHEMBL503755
• CHEBI:165443
• C46:0
• 121730-36-7
• DTXSID501313728

• Inchi： 1S/C46H92O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46(47)48/h2-45H2,1H3,(H,47,48)
• InChI Key： PLPABYLKGGTKBQ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 676.71016
• Monoisotopic Mass: 676.70973217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 48
• Rotatable Bond Count: 44
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.865
• Boiling Point: 504.9°C at 760 mmHg
• Flash Point: 222.4°C
• Refractive Index: 1.466
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids